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Compound of Interest

Compound Name: Xenyhexenic Acid

Cat. No.: B10860012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Xenyhexenic Acid (CAS No. 964-82-9). Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, these guidelines are based on best practices for

handling similar carboxylic acids and general laboratory safety principles. It is imperative to

supplement these recommendations with a thorough risk assessment before commencing any

experimental work.

Compound Information
Property Value Source

Molecular Formula C₁₈H₁₈O₂ [1][2]

Molecular Weight 266.33 g/mol [1][2]

IUPAC Name
(E)-2-(4-phenylphenyl)hex-4-

enoic acid
[1]

Synonyms
Desenovis, Desenovister,

Darilin, Diphenesenic acid
[1]

CAS Number 964-82-9 [1][2]

Hazard Identification and Safety Precautions
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While specific toxicity data for Xenyhexenic Acid is not readily available, it should be handled

with care, assuming it may possess hazards similar to other carboxylic acids.

Potential Hazards:

May cause skin and eye irritation or burns upon direct contact.

Inhalation of dust may irritate the respiratory tract.

Ingestion may be harmful.

Recommended Personal Protective Equipment (PPE):

PPE Specification Rationale

Eye Protection

ANSI-compliant safety glasses

with side shields or chemical

splash goggles.

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body Protection

Chemical-resistant lab coat,

long pants, and closed-toe

shoes.

Protects skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if dust is

generated.

Minimizes inhalation of dust or

vapors.

Handling and Storage Guidelines
Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.
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Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.[3][4]

Storage:

Store in a tightly closed, labeled container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible substances.

Experimental Protocols
Characterization of Purity and Structural Integrity
This protocol outlines the steps to verify the quality of a Xenyhexenic Acid sample.

Workflow for Quality Control of Xenyhexenic Acid:
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Sample Preparation

Analysis

Data Interpretation

Weigh Xenyhexenic Acid

Dissolve in appropriate solvent
(e.g., Methanol, Acetonitrile)

Purity Assessment (HPLC) Structural Verification (NMR) Molecular Weight Confirmation (MS)

Compare HPLC retention time
to a known standard Analyze 1H and 13C NMR spectra Compare mass spectrum with

calculated molecular weight

Click to download full resolution via product page

Workflow for the quality control of Xenyhexenic Acid.

Methodologies:

High-Performance Liquid Chromatography (HPLC):

Prepare a stock solution of Xenyhexenic Acid in a suitable solvent (e.g., methanol or

acetonitrile).

Prepare a series of dilutions for calibration.

Inject the sample into an HPLC system equipped with a suitable column (e.g., C18).

Use a mobile phase appropriate for the separation of nonpolar compounds.

Detect the compound using a UV detector at an appropriate wavelength.
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Assess purity by analyzing the peak area of the chromatogram.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small amount of Xenyhexenic Acid in a deuterated solvent (e.g., CDCl₃).

Acquire ¹H and ¹³C NMR spectra.

Analyze the chemical shifts, integration, and coupling constants to confirm the molecular

structure.[5]

Mass Spectrometry (MS):

Prepare a dilute solution of Xenyhexenic Acid.

Infuse the sample into a mass spectrometer.

Acquire the mass spectrum to confirm the molecular weight and analyze fragmentation

patterns.[5]

Acid-Base Stability Assay
This protocol is designed to assess the stability of Xenyhexenic Acid across a range of pH

values.

Logical Flow for Acid-Base Stability Testing:

Preparation

Incubation & Analysis Kinetics

Prepare buffer solutions
(pH 1-14)

Add stock solution to
each buffer

Prepare Xenyhexenic Acid
stock solution

Incubate at controlled
temperature

Monitor degradation over time
(UV-Vis Spectroscopy)

Determine degradation
rate at each pH

Model degradation kinetics
(e.g., Arrhenius plots)
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Logical flow for assessing the acid-base stability of Xenyhexenic Acid.

Methodology:

Prepare a series of buffer solutions covering a wide pH range (e.g., pH 1 to 14).[5]

Prepare a stock solution of Xenyhexenic Acid in a suitable solvent.

Add a small aliquot of the stock solution to each buffer solution.

Incubate the solutions at a controlled temperature.

Monitor the structural degradation over time using UV-Vis spectroscopy by observing

changes in the absorbance spectrum.[5]

Include negative controls (buffer-only solutions) for each pH value.[5]

Perform replicate trials to ensure the reliability of the results.[5]

Model the degradation kinetics, for example, by using Arrhenius plots to study the effect of

temperature on the degradation rate.[5]

Spill and Emergency Procedures
Spill Cleanup:

Small Spills (<1 L): If you are trained, use an appropriate spill kit or absorbent material to

contain the spill. Double bag the waste in clear plastic bags, label it, and dispose of it as

chemical waste.[6][7]

Large Spills (>1 L): Evacuate the area and alert others. Contact your institution's emergency

response team.[6][7]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]
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Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Waste Disposal
Dispose of Xenyhexenic Acid and any contaminated materials in accordance with local, state,

and federal regulations. Do not dispose of it down the drain.

Disclaimer: The information provided in this document is intended for guidance only and is

based on general principles of laboratory safety. It is not a substitute for a formal risk

assessment. All users should consult relevant safety data sheets for all chemicals used and

adhere to their institution's safety policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Xenyhexenic Acid: Application Notes and Protocols for
Safe Handling and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860012#xenyhexenic-acid-handling-and-storage-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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